2-[4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-5-fluoro-6-methyl-3,4-dihydropyrimidin-4-one

• IUPAC Name: 2-[4-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)piperazin-1-yl]-5-fluoro-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C17H19FN4O5S/c1-11-15(18)16(23)20-17(19-11)21-4-6-22(7-5-21)28(24,25)12-2-3-13-14(10-12)27-9-8-26-13/h2-3,10H,4-9H2,1H3,(H,19,20,23)
• InChI Key: BZICQMDKUXXUSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)N2CCN(CC2)S(=O)(=O)C3=CC4=C(C=C3)OCCO4)F
• Molecular Formula: C17H19FN4O5S
• Molecular Weight: 410.4 g/mol
• CAS No.: 2549005-83-4

Description

The compound “2-[4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-5-fluoro-6-methyl-3,4-dihydropyrimidin-4-one” is a complex organic molecule. The 1,4-benzodioxane moiety in the structure is a bicyclic compound consisting of a benzene ring fused to a 1,4-dioxin ring. This moiety is widely found in biologically active compounds and possesses interesting biological activities such as α-adrenergic blocking, antigastric, spasmolytic, antipsychotic, anxiolytic, and hepatoprotective properties.

Synthesis Analysis

The synthesis of enantiomerically enriched 1,4-benzodioxanes containing alkyl, aryl, heteroaryl, and/or carbonyl substituents at the 2-position has been reported. The starting 1,4-benzodioxines were synthesized via ring closing metathesis using an efficient nitro-Grela catalyst at ppm levels. Excellent enantioselectivities of up to 99:1 er were obtained by using the versatile catalyst system [Ir (cod)Cl] 2 /BIDIME-dimer in the asymmetric hydrogenation of 2-substituted 1,4-benzodioxines.

Chemical Reactions Analysis

The chemical reactions involving 1,4-benzodioxanes have been studied extensively. Highly enantioselective processes have been developed including Pd-catalyzed asymmetric intramolecular O -arylative coupling reactions and asymmetric intramolecular alkene aryloxyarylation reactions. Direct asymmetric hydrogenation of the 1,4-benzodioxine derivatives has been realized recently via Ir-catalyzed reduction of 2-aryl-1,4-benzodioxines and Rh-catalyzed reduction of 2-carboxyl-1,4-benzodioxines.